2-(1H-1,2,3-triazol-1-yl)pyridine

• CAS No.: 118078-97-0
• Molecular Formula: C7H6N4
• Molecular Weight: 146.15 g/mol
• IUPAC Name: 2-(triazol-1-yl)pyridine
• InChI: InChI=1S/C7H6N4/c1-2-4-8-7(3-1)11-6-5-9-10-11/h1-6H
• InChI Key: CPUDLFSMVVGOOP-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)N2C=CN=N2
• Synonyms: Pyridine, 2-(1H-1,2,3-triazol-1-yl)- (9CI)

Description

2-(1H-1,2,3-triazol-1-yl)pyridine, also known as this compound, is a useful research compound. Its molecular formula is C7H6N4 and its molecular weight is 146.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1,2,3-Triazole (5 g), 2-bromo pyridine (8.5 ml) and copper iodide (0.68 g) was taken in dry DMF under Nitrogen atmosphere. 1,2-(N,N-dimethyl)cyclohexyl diamine (1.02 g) and potassium phosphate (30.73 g) was added into above mixture. The reaction mixture was reflux at 110° C. for over night. TLC was checked no starting material and the reaction mixture was filtered through celite. The filtrate was diluted with water and product was extracted with dichloromethane. The organic layer was evaporated and the crude product was purified by column chromatography using 60-120 silica gel and pet ether\ethyl acetate as eluent to give compound 2-(1H-1,2,3-triazol-1-yl)pyridine as white solid.